cis-Vaccenic Acid
cis-Vaccenic Acid
trans-Vaccenic acid, also known as C18:1 trans-11 or 11(e)-vaccenate, belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. trans-Vaccenic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. trans-Vaccenic acid has been primarily detected in feces, saliva, blood, and urine. Within the cell, trans-vaccenic acid is primarily located in the cytoplasm, membrane (predicted from logP) and adiposome. trans-Vaccenic acid can be converted into (11E)-octadecenoyl-CoA and O-[(11E)-octadecenoyl]-D-carnitine.
Cis-vaccenic acid is the cis isomer of vaccenic acid. It is a conjugate acid of a cis-vaccenate(1-).
Cis-vaccenic acid is the cis isomer of vaccenic acid. It is a conjugate acid of a cis-vaccenate(1-).
Brand Name:
Vulcanchem
CAS No.:
506-17-2
VCID:
VC0162614
InChI:
InChI=1S/C18H34O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h7-8H,2-6,9-17H2,1H3,(H,19,20)/b8-7-
SMILES:
CCCCCCC=CCCCCCCCCCC(=O)O
Molecular Formula:
C18H34O2
Molecular Weight:
282.5 g/mol
cis-Vaccenic Acid
CAS No.: 506-17-2
Reference Standards
VCID: VC0162614
Molecular Formula: C18H34O2
Molecular Weight: 282.5 g/mol
| CAS No. | 506-17-2 |
|---|---|
| Product Name | cis-Vaccenic Acid |
| Molecular Formula | C18H34O2 |
| Molecular Weight | 282.5 g/mol |
| IUPAC Name | (Z)-octadec-11-enoic acid |
| Standard InChI | InChI=1S/C18H34O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h7-8H,2-6,9-17H2,1H3,(H,19,20)/b8-7- |
| Standard InChIKey | UWHZIFQPPBDJPM-FPLPWBNLSA-N |
| Isomeric SMILES | CCCCCC/C=C\CCCCCCCCCC(=O)O |
| SMILES | CCCCCCC=CCCCCCCCCCC(=O)O |
| Canonical SMILES | CCCCCCC=CCCCCCCCCCC(=O)O |
| Appearance | Unit:100 mgPurity:99%Physical liquid |
| Physical Description | Liquid |
| Description | trans-Vaccenic acid, also known as C18:1 trans-11 or 11(e)-vaccenate, belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. trans-Vaccenic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. trans-Vaccenic acid has been primarily detected in feces, saliva, blood, and urine. Within the cell, trans-vaccenic acid is primarily located in the cytoplasm, membrane (predicted from logP) and adiposome. trans-Vaccenic acid can be converted into (11E)-octadecenoyl-CoA and O-[(11E)-octadecenoyl]-D-carnitine. Cis-vaccenic acid is the cis isomer of vaccenic acid. It is a conjugate acid of a cis-vaccenate(1-). |
| Synonyms | 18:1 cis-11;cis-11-Octadecenoic Acid |
| Reference | 1.Bickerstaff, R. and Annison, E.F. Lipid metabolism in the perfused chicken liver. The uptake and metabolism of oleic acid, elaidic acid, cis-vaccenic acid, trans-vaccenic acid and stearic acid. Biochem J. 118(3), 433-442 (1970). |
| PubChem Compound | 5282761 |
| Last Modified | Nov 11 2021 |
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